Cas no 99782-89-5 (Mevastatin Hydroxy Acid Sodium Salt)

• Product Name: Mevastatin Hydroxy Acid Sodium Salt
• CAS No: 99782-89-5
• MF: C₂₃H₃₅NaO₆
• MW: 430.510178804398
• CID: 1060175
• PubChem ID: 16760562
• Update Time: 2025-05-21

Mevastatin Hydroxy Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Mevastatin Hydroxy Acid Sodium Salt
• Mevastatin Hydroxy A
• sodium,(3R,5R)-7-[(1S,2S,8S,8aR)-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
• Sodium (3R,5R)-3,5-dihydroxy-7-[(1S,2S,8S,8aR)-2-methyl-8-{[(2S)-2-methylbutanoyl]oxy}-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]heptanoate
• Mevastatin hydroxy acid sodium
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta-dihydroxy-2-methyl-8-(2-methyl-1-oxobutoxy)-, monosodium salt, (1S-(1alpha(betaS*,deltaS*),2alpha,8beta(R*),8aalpha))-
• sodium;(3R,5R)-7-[(1S,2S,8S,8aR)-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
• 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-.BETA.,.DELTA.-DIHYDROXY-2-METHYL-8-((2S)-2-METHYL-1-OXOBUTOXY)-, SODIUM SALT (1:1), (.BETA.R,.DELTA.R,1S,2S,8S,8AR)-
• 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-.BETA.,.DELTA.-DIHYDROXY-2-METHYL-8-(2-METHYL-1-OXOBUTOXY)-, MONOSODIUM SALT, (1S-(1.ALPHA.(.BETA.S*,.DELTA.S*),2.ALPHA.,8.BETA.(R*),8A.ALPHA.))-
• Q27277566
• UNII-F346G86K5B
• CHEMBL519723
• F346G86K5B
• ML 236B Sodium Salt
• DTXSID40587906
• Mevastatin Acid Sodium Salt
• Mevastatin Sodium
• 99782-89-5
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta-dihydroxy-2-methyl-8-((2S)-2-methyl-1-oxobutoxy)-, sodium salt (1:1), (betaR,deltaR,1S,2S,8S,8aR)-
• 1-Naphthaleneheptanoic acid,1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-, monosodium salt, (bR,dR,1S,2S,8S,8aR)-

• Inchi： 1S/C23H36O6.Na/c1-4-14(2)23(28)29-20-7-5-6-16-9-8-15(3)19(22(16)20)11-10-17(24)12-18(25)13-21(26)27;/h6,8-9,14-15,17-20,22,24-25H,4-5,7,10-13H2,1-3H3,(H,26,27);/q;+1/p-1/t14-,15-,17+,18+,19-,20-,22-;/m0./s1
• InChI Key： HSOJKEMXKOVVOH-AGNATJBLSA-M
• SMILES： [Na+].O(C([C@@H](C)CC)=O)[C@H]1CCC=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)[O-])O)O)[C@@H]12

Computed Properties

• Exact Mass: 392.25600
• Monoisotopic Mass: 430.23313311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 631
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: >143°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 83.83000
• LogP: 3.58390

Mevastatin Hydroxy Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Additional information on Mevastatin Hydroxy Acid Sodium Salt

Mevastatin Hydroxy Acid Sodium Salt: A Comprehensive Overview

Mevastatin Hydroxy Acid Sodium Salt, identified by the CAS number 99782-89-5, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, also referred to as sodium mevastatinate, has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have shed light on its mechanisms of action, bioavailability, and therapeutic potential, making it a subject of extensive research.

The chemical structure of Mevastatin Hydroxy Acid Sodium Salt comprises a hydroxy acid moiety combined with a sodium ion, contributing to its stability and solubility. This structure plays a crucial role in its pharmacokinetic profile, which is essential for its efficacy as a drug candidate. Researchers have explored its ability to inhibit specific enzymes involved in lipid metabolism, particularly those associated with cholesterol biosynthesis. These findings suggest that it may serve as a potential alternative or adjunct to existing statins, which are widely used for managing hyperlipidemia and preventing cardiovascular diseases.

Recent advancements in computational chemistry have enabled scientists to model the interactions of Mevastatin Hydroxy Acid Sodium Salt with target proteins at the molecular level. These studies have provided insights into its binding affinity and selectivity, which are critical factors in drug design. Moreover, preclinical trials have demonstrated its ability to reduce cholesterol levels in animal models without significant adverse effects, indicating a promising safety profile.

In addition to its therapeutic applications, Mevastatin Hydroxy Acid Sodium Salt has been investigated for its role in biotechnological processes. Its ability to modulate cellular pathways involved in lipid synthesis makes it a valuable tool in metabolic engineering and industrial fermentation. Researchers are exploring its potential as a precursor for the production of bioactive compounds or as an additive in functional foods aimed at improving cardiovascular health.

The synthesis of Mevastatin Hydroxy Acid Sodium Salt involves multi-step chemical reactions that require precise control over reaction conditions to ensure high purity and yield. Recent innovations in synthetic chemistry have optimized these processes, reducing production costs and enhancing scalability. This has facilitated further research into its applications across various industries.

From an environmental perspective, the ecological impact of Mevastatin Hydroxy Acid Sodium Salt has also been studied. Assessments of its biodegradability and toxicity have been conducted to ensure that its use does not pose risks to ecosystems or human health. These studies are essential for regulatory compliance and sustainable manufacturing practices.

In conclusion, Mevastatin Hydroxy Acid Sodium Salt, with its CAS number 99782-89-5, represents a compound with diverse applications and significant potential across multiple domains. Its chemical properties, pharmacological effects, and environmental profile make it a subject of continued research interest. As advancements in analytical techniques and computational modeling continue to evolve, further insights into its mechanisms and applications are expected, solidifying its role as an important compound in modern science.